Cas no 81158-26-1 ( )

• Product Name: &nbsp
• CAS No: 81158-26-1
• MF: C₈H₈O₆
• MW: 200.145523071289
• CID: 986437
• PubChem ID: 5903650
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• NSC 351066
• 81158-26-1
• (E,4Z)-4-(2-methoxy-2-oxo-ethylidene)pent-2-enedioic acid
• NSC351066
• 4-(2-Methoxy-2-oxoethylidene)-2-pentenedioic acid
•  

• Inchi： 1S/C8H8O6/c1-14-7(11)4-5(8(12)13)2-3-6(9)10/h2-4H,1H3,(H,9,10)(H,12,13)/b3-2+,5-4-
• InChI Key： BRLKMQDUIDXWEA-IAROGAJJSA-N
• SMILES： O(C)C(/C=C(\C(=O)O)/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 200.03208797g/mol
• Monoisotopic Mass: 200.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 101Ų